Cas no 1881395-38-5 (2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide)

• Product Name: 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide
• CAS No: 1881395-38-5
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6223049
• PubChem ID: 165495046
• Update Time: 2025-06-12

2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide
• 1881395-38-5
• EN300-1140230

• Inchi： 1S/C10H18N4O2/c1-4-12-10(2,9(11)15)7-14-6-8(16-3)5-13-14/h5-6,12H,4,7H2,1-3H3,(H2,11,15)
• InChI Key： URRVYMACRADKGA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C=C(C=N1)OC)NCC)N

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 82.2Ų

Additional information on 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide

2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide (CAS No. 1881395-38-5): An Overview of a Promising Compound in Medicinal Chemistry

2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide (CAS No. 1881395-38-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its ethylamino and methoxy-substituted pyrazole moieties, which contribute to its biological activity and pharmacological properties.

The chemical structure of 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide is particularly noteworthy for its combination of functional groups that can interact with various biological targets. The ethylamino group provides a basic nitrogen atom, which can form hydrogen bonds with target proteins, while the methoxy-substituted pyrazole ring offers additional hydrophobic interactions and aromatic stacking capabilities. These structural elements collectively enhance the compound's binding affinity and selectivity, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide. One area of significant interest is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary research has indicated that 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide exhibits neuroprotective effects. In animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and prevent neuronal cell death. These findings are particularly exciting, as they suggest that the compound may have therapeutic potential in treating neurodegenerative conditions.

The pharmacokinetic properties of 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its safety profile.

In terms of chemical synthesis, 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide can be prepared through a multi-step process involving the condensation of an appropriate amine with a substituted pyrazole derivative. The synthesis route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

The future prospects for 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with initial results showing positive outcomes. If these trials continue to yield favorable results, this compound could become a valuable addition to the arsenal of therapeutic agents available for treating various diseases.

In conclusion, 2-(ethylamino)-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanamide (CAS No. 1881395-38-5) is a highly promising compound with a diverse range of potential applications in medicinal chemistry. Its unique chemical structure, combined with its anti-inflammatory and neuroprotective properties, makes it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.